Cas no 13089-97-9 (3,5-Diacetoxy-4-methoxy-benzoesaeure-methylester)

• Product Name: 3,5-Diacetoxy-4-methoxy-benzoesaeure-methylester
• CAS No: 13089-97-9
• MF: C₁₃H₁₄O₇
• MW: 282.246064662933
• CID: 2042314
• PubChem ID: 10902054
• Update Time: 2025-04-21

3,5-Diacetoxy-4-methoxy-benzoesaeure-methylester Chemical and Physical Properties

Names and Identifiers

• 3,5-Diacetoxy-4-methoxy-benzoesaeure-methylester
• 3,5-diacetoxy-4-methoxy-benzoic acid methyl ester
• 4-Methylaether-3.5-diacetyl-gallussaeuremethylester
• methyl 3,5-diacetoxy-4-methoxy benzoate
• methyl 3,5-diacetyloxy-4-methoxybenzoate
• Benzoic acid, 3,5-bis(acetyloxy)-4-methoxy-, methyl ester
• 13089-97-9
• DTXSID40447798
• 2-Methoxy-5-(methoxycarbonyl)-1,3-phenylene diacetate
• METHYL 3,5-BIS(ACETYLOXY)-4-METHOXYBENZOATE
• HS-7154

• Inchi： 1S/C13H14O7/c1-7(14)19-10-5-9(13(16)18-4)6-11(12(10)17-3)20-8(2)15/h5-6H,1-4H3
• InChI Key： MVCZQEYADKZPAR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)OC)=CC=1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 282.07395278g/mol
• Monoisotopic Mass: 282.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Gallic acid and derivatives